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Compound of Interest

Compound Name: Dihexyl phthalate

Cat. No.: B15614339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the industrial applications,

toxicological considerations, and analytical protocols for dihexyl phthalate (DHP). The

information is intended to guide research, development, and quality control processes involving

this compound.

Industrial Applications of Dihexyl Phthalate
Dihexyl phthalate (DHP) is primarily utilized as a plasticizer to enhance the flexibility,

durability, and workability of various polymers. Its main application is in polyvinyl chloride (PVC)

resins, but it also finds use in other materials such as nitrile rubber and acrylic coatings.[1]

Key industrial uses include:

Polyvinyl Chloride (PVC) Products: DHP is a key component in flexible PVC formulations for

a wide range of products, including flooring, cables, automotive parts, and toys.[1] In these

applications, it acts as a lubricant between polymer chains, transforming rigid PVC into a

more pliable material.

Adhesives, Sealants, and Caulks: Minor quantities of DHP are used to improve the work

performance of adhesives, sealants, and caulks.[1]

Coatings: It is used in acrylic coatings to improve their flexibility and durability.[1]
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Nitrile Rubber: DHP is compatible with nitrile rubber and is used to enhance its flexibility.[1]

Plastisol Formulations: DHP is used in the production of plastisols for manufacturing

automobile components and dip-molded products.

Data Presentation
Table 1: Physical and Chemical Properties of Dihexyl
Phthalate and Related Compounds

Property
Di-n-hexyl
Phthalate (DHP)

Di(2-ethylhexyl)
Phthalate
(DEHP/DOP)

Diisononyl
Phthalate (DINP)

CAS Number 84-75-3 117-81-7 28553-12-0

Molecular Formula C₂₀H₃₀O₄ C₂₄H₃₈O₄ C₂₆H₄₂O₄

Molecular Weight 334.45 g/mol [2][3] 390.56 g/mol 418.6 g/mol

Appearance Clear, oily liquid[1]
Colorless, viscous

liquid
Clear, oily liquid

Melting Point -58 °C[1][3] -50 °C[4] -

Boiling Point 340-350 °C[1] 230 °C at 5 mmHg[4] -

Water Solubility 0.24 mg/L[1] Insoluble Very slightly soluble

Vapor Density 11.5 (relative to air)[5] 16 (relative to air)[4] -

Specific Gravity 0.995 at 68°F[5] 0.9861 at 20/20°C[4] -

Table 2: Typical Concentration of Phthalates in PVC
Products
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Product Type
Phthalate Concentration
(% by weight)

Reference

General PVC Products 1% to 40% [6]

Medical Devices (e.g., IV

tubing, blood bags)
Up to 40% [6]

Children's Toys Most frequently 10-40% [7]

Food Contact Materials (e.g.,

gaskets)
6% to 53% [8]

Pharmaceutical Contact

Materials
5.19% to 28.76% [9]

Toxicological Profile and Signaling Pathways
Dihexyl phthalate and its metabolites are recognized as endocrine-disrupting chemicals. The

primary metabolite, mono-n-hexyl phthalate, is often the focus of toxicological studies. The

toxic effects are mediated through various signaling pathways, including the Aryl Hydrocarbon

Receptor (AhR) and Peroxisome Proliferator-Activated Receptor (PPAR) pathways.

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway
The monoester metabolite of phthalates can activate the Aryl Hydrocarbon Receptor (AhR), a

ligand-activated transcription factor. This activation can lead to a cascade of downstream

effects, including the altered expression of genes involved in steroidogenesis and cell growth.
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Caption: AhR signaling pathway activated by a DHP metabolite.

Peroxisome Proliferator-Activated Receptor (PPAR)
Signaling Pathway
Phthalate monoesters can also act as agonists for Peroxisome Proliferator-Activated Receptors

(PPARs), particularly PPARα and PPARγ. Activation of these nuclear receptors can lead to

peroxisome proliferation and altered expression of genes involved in lipid metabolism and

apoptosis.
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Caption: PPAR signaling pathway activated by a DHP metabolite.

Experimental Protocols
Protocol for Extraction of Dihexyl Phthalate from PVC
This protocol describes a solvent extraction method for the isolation of dihexyl phthalate from

PVC materials prior to quantitative analysis.
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Start

Sample Preparation:
Cut PVC sample into small pieces

(approx. 2x2 mm)

Dissolution:
Add Tetrahydrofuran (THF) to dissolve the PVC sample.

Mix thoroughly.

Precipitation:
Add a non-solvent (e.g., hexane or methanol)

to precipitate the PVC polymer.

Filtration:
Filter the solution to remove the precipitated PVC.

Collect the filtrate containing DHP.

Concentration (Optional):
Evaporate the solvent to concentrate the extract.

Analysis:
Proceed to GC-MS analysis.

End

Click to download full resolution via product page

Caption: Workflow for DHP extraction from PVC.

Methodology:

Sample Preparation:

Obtain a representative sample of the PVC material.

Cut the sample into small pieces (approximately 2 mm x 2 mm) to increase the surface

area for extraction.

Accurately weigh a portion of the cut sample (e.g., 0.5-1.0 g) into a glass vial.

Solvent Extraction:
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Add a suitable solvent, such as tetrahydrofuran (THF), to the vial containing the PVC

sample. The volume of solvent will depend on the sample size but should be sufficient to

fully immerse the sample.

Seal the vial and agitate the mixture using a vortex mixer or shaker until the PVC is

completely dissolved. This may take several hours.

Once the PVC is dissolved, add a non-solvent for PVC, such as hexane or methanol, to

precipitate the polymer.

Filter the solution through a 0.45 µm PTFE syringe filter to remove the precipitated PVC.

Collect the filtrate, which now contains the extracted dihexyl phthalate.

Sample Clean-up and Concentration (if necessary):

The filtrate can be concentrated by evaporating the solvent under a gentle stream of

nitrogen.

Reconstitute the dried extract in a known volume of a suitable solvent (e.g., hexane or

cyclohexane) for analysis.

Protocol for Quantification of Dihexyl Phthalate by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol outlines the parameters for the quantitative analysis of dihexyl phthalate using

GC-MS.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a split/splitless injector and a mass selective detector

(MSD).

Column: A non-polar capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25

mm ID, 0.25 µm film thickness).

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0-1.5 mL/min).
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Injector Temperature: 250-280 °C.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute.

Ramp: 10-20 °C/min to 300 °C.

Final hold: 5-10 minutes.

MSD Transfer Line Temperature: 280-300 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity. Key

ions for dihexyl phthalate include m/z 149, 167, and 279.

Calibration:

Prepare a series of calibration standards of dihexyl phthalate in a suitable solvent (e.g.,

hexane) at concentrations spanning the expected range of the samples.

Inject the standards into the GC-MS system and generate a calibration curve by plotting the

peak area against the concentration.

Analysis:

Inject the prepared sample extracts into the GC-MS system.

Identify the dihexyl phthalate peak based on its retention time and the presence of the

characteristic ions.

Quantify the concentration of dihexyl phthalate in the sample by comparing its peak area to

the calibration curve.

Safety and Regulatory Considerations
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Dihexyl phthalate, like many other phthalates, is subject to regulatory scrutiny due to its

potential health effects. It is important to consult the latest regulations from bodies such as the

European Chemicals Agency (ECHA) and the U.S. Environmental Protection Agency (EPA)

regarding its use in specific applications, particularly in consumer products, food contact

materials, and medical devices. Proper personal protective equipment (PPE), including gloves

and safety glasses, should be used when handling dihexyl phthalate and its solutions. All

work should be conducted in a well-ventilated area or under a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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